Cas no 1099597-98-4 (2-Bromo-1-methyl-3-(trifluoromethyl)benzene)

2-Bromo-1-methyl-3-(trifluoromethyl)benzene structure

1099597-98-4 structure

Product Name:2-Bromo-1-methyl-3-(trifluoromethyl)benzene

CAS No:1099597-98-4

MF:C₈H₆BrF₃

MW:239.032452106476

MDL:MFCD11100539

CID:1083573

PubChem ID:22754145

Update Time:2025-04-20

2-Bromo-1-methyl-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-1-methyl-3-(trifluoromethyl)benzene
- 2-Bromo-3-methylbenzotrifluoride
- AS-46342
- 2-Bromo-3-(trifluoromethyl)toluene
- AKOS005255486
- ZTB59798
- SY070086
- CL9426
- DB-251354
- MFCD11100539
- XVWSTGYAPNVWGV-UHFFFAOYSA-N
- BBL103970
- CS-0186570
- SCHEMBL8118306
- 1099597-98-4
- STL557780
- MDL： MFCD11100539
- Inchi： 1S/C8H6BrF3/c1-5-3-2-4-6(7(5)9)8(10,11)12/h2-4H,1H3
- InChI Key： XVWSTGYAPNVWGV-UHFFFAOYSA-N
- SMILES： BrC1C(C)=CC=CC=1C(F)(F)F

Computed Properties

Exact Mass: 237.96050g/mol
Monoisotopic Mass: 237.96050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

2-Bromo-1-methyl-3-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	044284-1g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	98%	1g	￡29.00	2022-03-01
Fluorochem	044284-5g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	98%	5g	￡123.00	2022-03-01
Fluorochem	044284-10g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	98%	10g	￡233.00	2022-03-01
Fluorochem	044284-25g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	98%	25g	￡465.00	2022-03-01
Alichem	A013012636-250mg	2-Bromo-3-(trifluoromethyl)toluene	1099597-98-4	97%	250mg	$470.40	2023-09-04
Alichem	A013012636-500mg	2-Bromo-3-(trifluoromethyl)toluene	1099597-98-4	97%	500mg	$847.60	2023-09-04
Alichem	A013012636-1g	2-Bromo-3-(trifluoromethyl)toluene	1099597-98-4	97%	1g	$1534.70	2023-09-04
Apollo Scientific	PC520608-5g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	0.97	5g	£259.00	2025-02-21
Apollo Scientific	PC520608-10g	2-Bromo-3-methylbenzotrifluoride	1099597-98-4	95%	10g	£424.00	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-PR348-1g	2-Bromo-1-methyl-3-(trifluoromethyl)benzene	1099597-98-4	95+%	1g	1436.0CNY	2021-07-14

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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